2-(2-fluorophenoxy)-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C19H22FN3O3S.ClH/c20-16-3-1-2-4-17(16)26-13-18(24)21-6-7-22-8-10-23(11-9-22)19(25)15-5-12-27-14-15;/h1-5,12,14H,6-11,13H2,(H,21,24);1H
• InChI Key: ZFSIEOXFUHVKKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)COC2=CC=CC=C2F)C(=O)C3=CSC=C3.Cl
• Molecular Formula: C19H23ClFN3O3S
• Molecular Weight: 427.9 g/mol

Description

2-(2-fluorophenoxy)-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C19H23ClFN3O3S and its molecular weight is 427.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally similar to the one mentioned are often synthesized for their potential biological activities. For instance, derivatives of piperazine, a core structure in the compound of interest, have been explored for their serotonin-selective reuptake inhibitor (SSRI) properties, aiming to achieve an improved adverse reaction profile compared to existing SSRIs. This indicates a significant interest in developing compounds with enhanced therapeutic benefits and reduced side effects (Dorsey et al., 2004).

Antimicrobial and Anticancer Potential

Some synthesized derivatives featuring elements like piperazine and fluoro-substituted aromatic rings have been evaluated for their antimicrobial and anticancer activities. This suggests the potential utility of such compounds in treating infectious diseases and cancer, highlighting the importance of chemical synthesis in drug discovery and development (Mehta et al., 2019).

Neuropharmacological Research

Research into compounds with piperazine as a core component also extends into neuropharmacology, where they are investigated for their effects on neurological disorders and conditions, including depression, epilepsy, and Parkinson's disease. This reflects the compound's relevance in developing new therapeutic agents for a range of neurological conditions (Obniska et al., 2015).